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Compound of Interest

Compound Name: Mps1-IN-3

Cat. No.: B609310 Get Quote

For immediate implementation, this guide provides essential safety and logistical information

for the proper disposal of Mps1-IN-3, a potent and selective MPS1 kinase inhibitor. Adherence

to these procedures is critical for ensuring personnel safety and environmental protection.

Researchers, scientists, and drug development professionals handling Mps1-IN-3 must

recognize its potent biological activity. While specific disposal instructions are not extensively

detailed in publicly available safety data sheets, a conservative approach treating it as

hazardous chemical waste is mandatory. This protocol outlines the necessary steps for the safe

handling and disposal of Mps1-IN-3 in both solid form and in solution.

Key Chemical and Safety Data for Mps1-IN-3
A thorough understanding of the compound's properties is the foundation of safe handling and

disposal. The following table summarizes key quantitative data for Mps1-IN-3.
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Property Value Source

Molecular Formula C₂₆H₃₁N₇O₄S MedKoo Biosciences

Molecular Weight 537.64 g/mol MedKoo Biosciences

Solubility Soluble in DMSO, not in water. MedKoo Biosciences

Storage (Solid)

Dry, dark, and at 0 - 4°C for

short term (days to weeks) or

-20°C for long term (months to

years).

MedKoo Biosciences

IC₅₀ 50 nM for MPS1 kinase Selleck Chemicals[1]

Experimental Protocol: Disposal of Mps1-IN-3 Waste
This protocol details the step-by-step methodology for the safe disposal of Mps1-IN-3. This

procedure should be performed in a designated area within a chemical fume hood, with

personnel wearing appropriate personal protective equipment (PPE), including a lab coat,

safety goggles, and chemical-resistant gloves.

Materials:

Waste container for hazardous chemical waste (clearly labeled)

Chemical-resistant gloves (e.g., nitrile)

Safety goggles

Lab coat

Chemical fume hood

Bleach (sodium hypochlorite solution, ~5-10%) or 1M Sodium Hydroxide (NaOH) for

decontamination of empty containers.

Procedure:
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Segregation of Waste:

All solid Mps1-IN-3 waste (e.g., unused compound, contaminated weighing paper) must

be collected in a dedicated, clearly labeled hazardous waste container.

Solutions of Mps1-IN-3 in Dimethyl Sulfoxide (DMSO) must be collected in a separate,

compatible, and clearly labeled hazardous waste container for halogen-free organic

solvents.

Do not mix Mps1-IN-3 waste with other chemical waste streams unless compatibility has

been verified.

Disposal of Solid Mps1-IN-3:

Carefully transfer any unused solid Mps1-IN-3 into the designated hazardous waste

container.

Use tools and equipment (e.g., spatulas, weighing boats) that can be decontaminated or

disposed of as hazardous waste.

Minimize the generation of dust.

Disposal of Mps1-IN-3 in DMSO Solution:

Transfer the Mps1-IN-3/DMSO solution to the designated hazardous waste container for

halogen-free organic solvents.

Do not pour Mps1-IN-3 solutions down the drain.

Decontamination of Empty Containers:

Triple rinse the empty Mps1-IN-3 container with a suitable solvent (e.g., ethanol or

acetone) to remove any residual compound.

Collect the rinse solvent as hazardous waste in the appropriate container.

Following the rinse, decontaminate the container with a 10% bleach solution or 1M NaOH,

allowing for a contact time of at least 30 minutes.
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After decontamination, the container can be rinsed with water and disposed of as regular

laboratory glass or plastic waste, provided all labels are defaced.

Final Disposal:

All collected hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Ensure all waste containers are properly sealed, labeled, and stored in a designated

secondary containment area while awaiting pickup.

Mps1-IN-3 Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Mps1-IN-3 waste streams.
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Caption: Mps1-IN-3 Waste Disposal Workflow.
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By adhering to these procedures, laboratories can ensure the safe and responsible

management of Mps1-IN-3 waste, fostering a secure research environment. Always consult

your institution's specific chemical hygiene plan and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Safeguarding the Laboratory: Proper Disposal
Procedures for Mps1-IN-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609310#mps1-in-3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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